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Compound of Interest

Compound Name: Fluorescent Brightener 134

Cat. No.: B12383126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two fluorescent whitening agents, Uvitex OB and

Fluorescent Brightener 134, with a focus on their applications in polymers. While Uvitex OB is

a well-established optical brightener for plastics, Fluorescent Brightener 134 is primarily

utilized in the textile industry. This document outlines their known properties and provides a

framework of experimental protocols for a comprehensive performance comparison in a

polymer matrix.

Product Overview
Uvitex OB is a high-performance optical brightening agent known for its brilliant, bluish-white

effects in a wide range of polymers. It exhibits excellent heat resistance, making it suitable for

processing at high temperatures. Its primary function is to mask the inherent yellowness of

polymers and enhance the brightness of colored articles.

Fluorescent Brightener 134, also known as FBA 134, is predominantly used for whitening

textile fibers, particularly cotton and nylon blends.[1] Information regarding its performance and

suitability for thermoplastic polymer applications is limited in publicly available literature.
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A summary of the key chemical and physical properties of Uvitex OB and Fluorescent
Brightener 134 is presented below. This data is essential for understanding their potential

compatibility and behavior in polymer systems.

Property Uvitex OB
Fluorescent Brightener
134

Chemical Name
2,5-Bis(5-tert-butyl-2-

benzoxazolyl)thiophene

Disodium 4,4'-bis[(4-anilino-6-

methoxy-1,3,5-triazin-2-

yl)amino]stilbene-2,2'-

disulphonate

CAS Number 7128-64-5 3426-43-5

Molecular Formula C26H26N2O2S C34H28N10Na2O8S2[2]

Molecular Weight 430.6 g/mol [3] 814.76 g/mol [4]

Appearance
Light greenish yellow

powder[5]
Slight yellowish powder[1]

Melting Point 196-208°C[3] >360°C[6]

Decomposition Temperature >350°C[3] Not available

Maximum Absorption

Wavelength (λmax)
~375 nm 348-350 nm[1]

Performance in Polymer Applications
Uvitex OB is widely incorporated into various thermoplastic polymers, including:

Polyvinyl Chloride (PVC)[7][8]

Polyethylene (PE)[9]

Polypropylene (PP)[9]

Polystyrene (PS)[9]

Acrylonitrile Butadiene Styrene (ABS)[9]
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Poly(methyl methacrylate) (PMMA)[9]

Polycarbonate (PC)

Polyesters (PET)

It is known for its excellent thermal stability during processing and good lightfastness in the

final product. Recommended loading concentrations typically range from 0.0005% to 0.1%

depending on the polymer and desired whitening effect.[3]

Fluorescent Brightener 134 is primarily designed for application in aqueous systems for

textiles. Its high melting point suggests good thermal stability, but its performance, compatibility,

and potential for migration in a polymer melt are not well-documented in scientific literature. Its

application in polymers would require thorough experimental evaluation.

Experimental Protocols for Performance
Comparison
To objectively compare the performance of Uvitex OB and Fluorescent Brightener 134 in a

specific polymer application (e.g., polyethylene), a series of standardized tests should be

conducted. The following protocols provide a framework for such an evaluation.

Sample Preparation
Conditioning of Materials: Prior to processing, the base polymer resin and both optical

brighteners should be conditioned according to ASTM D618 - Standard Practice for

Conditioning Plastics.[10][11][12][13] This ensures that temperature and humidity do not

materially affect the test results.

Compounding: Prepare masterbatches of each optical brightener in the desired polymer at

various concentrations (e.g., 0.01%, 0.05%, and 0.1% by weight).

Specimen Molding: Produce standardized test plaques (e.g., by injection molding or

compression molding) from the compounded materials for subsequent analysis. A control

batch with no optical brightener should also be prepared.

Whitening Effect and Colorimetry
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Instrumental Measurement: The whitening effect can be quantified using a

spectrophotometer or colorimeter.

Calculation of Indices: Calculate the Yellowness Index (YI) and Whiteness Index (WI) for

each specimen according to ASTM E313 - Standard Practice for Calculating Yellowness and

Whiteness Indices from Instrumentally Measured Color Coordinates.[14][15][16][17] This will

provide a quantitative measure of the brightening efficiency of each additive.

Lightfastness
Accelerated Weathering: Expose the test plaques to a controlled artificial light source that

simulates natural daylight.

Standard Test Method: Follow the procedure outlined in ISO 105-B02 - Textiles — Tests for

colour fastness — Part B02: Colour fastness to artificial light: Xenon arc fading lamp test.[18]

[19][20][21][22] Although originally for textiles, this standard is widely adapted for testing the

lightfastness of colorants in plastics.

Evaluation: Periodically measure the color change of the exposed samples against

unexposed controls to determine the rate of degradation of the whitening effect.

Thermal Stability
Thermogravimetric Analysis (TGA): Determine the decomposition temperature of the pure

optical brighteners and the compounded polymer samples using TGA. This will indicate the

thermal stability of the brighteners during high-temperature processing.

Colorimetric Analysis after Heat Aging: Subject the molded plaques to prolonged periods at

elevated temperatures (below the polymer's melting point) and measure any changes in the

Whiteness Index to assess the long-term thermal stability of the brightening effect.

Migration Resistance
Extraction Testing: Perform extraction studies on the polymer plaques using food simulants

as described in FDA guidelines, particularly if the intended application involves food contact.

Analytical Quantification: Analyze the extracts using techniques like High-Performance Liquid

Chromatography (HPLC) to quantify the amount of migrated optical brightener.
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Logical Workflow for Optical Brightener Selection
The following diagram illustrates a logical workflow for selecting and evaluating an optical

brightener for a polymer application.
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Define Polymer & Application Requirements

Review Chemical & Physical Properties
(Solubility, Melting Point, etc.)

Assess Initial Compatibility with Polymer

Evaluate Thermal Stability
(Processing Temperatures)

Conduct Performance Testing

Whitening Effect (ASTM E313) Lightfastness (ISO 105-B02) Migration Resistance (Extraction Studies)

Final Selection & Optimization

Click to download full resolution via product page

Caption: Workflow for Optical Brightener Evaluation in Polymers.
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Conclusion
Uvitex OB is a well-characterized and widely used optical brightener for a variety of polymer

applications, offering excellent thermal stability and whitening effects. In contrast, Fluorescent
Brightener 134 is primarily established for textile applications, and its suitability for use in

polymers is not well-documented. A direct comparison of their performance in plastics would

necessitate a comprehensive experimental study following the standardized protocols outlined

in this guide. For researchers and professionals in polymer science, Uvitex OB currently

represents the more established and predictable choice for achieving optical brightening in

plastic formulations. Further investigation into the performance of Fluorescent Brightener 134
in specific polymer systems is required to determine its viability as an alternative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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